Cas no 52541-72-7 (9,10-Anthracenedione, 1,4-dimethoxy-2-methyl-)

• Product Name: 9,10-Anthracenedione, 1,4-dimethoxy-2-methyl-
• CAS No: 52541-72-7
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• CID: 1581856
• PubChem ID: 13945060
• Update Time: 2025-04-21

9,10-Anthracenedione, 1,4-dimethoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1,4-dimethoxy-2-methyl-
• 1,4-dimethoxy-2-methylanthracene-9,10-dione
• 1,4-dimethoxy-2-methylanthraquinone
• DTXSID60552999
• SCHEMBL8996244
• 52541-72-7

• Inchi： 1S/C17H14O4/c1-9-8-12(20-2)13-14(17(9)21-3)16(19)11-7-5-4-6-10(11)15(13)18/h4-8H,1-3H3
• InChI Key： FRGLGODYTDELQB-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC(=C2C(C3C=CC=CC=3C(C2=1)=O)=O)OC

Computed Properties

• Exact Mass: 282.08922
• Monoisotopic Mass: 282.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones